Cas no 851095-73-3 (4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 851095-73-3
• MF: C₂₄H₂₆N₄O₄S
• MW: 466.552644252777
• CID: 6416004
• PubChem ID: 5244043
• Update Time: 2025-06-08

4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-piperidin-1-ylsulfonyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F0608-0559
• AKOS024586677
• 4-(piperidin-1-ylsulfonyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• NCGC00165651-01
• 851095-73-3
• 4-(piperidine-1-sulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 4-(1-piperidinylsulfonyl)-N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C24H26N4O4S/c29-22(18-10-12-21(13-11-18)33(30,31)28-14-4-1-5-15-28)25-24-27-26-23(32-24)20-9-8-17-6-2-3-7-19(17)16-20/h8-13,16H,1-7,14-15H2,(H,25,27,29)
• InChI Key： KAEHMBCDQFNJPJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 466.16747650g/mol
• Monoisotopic Mass: 466.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 9.87±0.70(Predicted)

Additional information on 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Research Briefing on 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 851095-73-3)

In recent years, the compound 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 851095-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, making it more feasible for large-scale pharmaceutical applications. The compound's structure, featuring a piperidine sulfonyl group and a tetrahydronaphthalene moiety, is critical for its biological activity, as demonstrated in various in vitro and in vivo studies.

Mechanistic studies have revealed that 851095-73-3 acts as a potent inhibitor of specific enzymatic targets involved in inflammatory and proliferative diseases. For instance, it has been shown to selectively inhibit key kinases that play a role in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory cytokines makes it a candidate for treating autoimmune disorders. These findings are supported by robust preclinical data, including efficacy studies in animal models of disease.

Recent advancements in the formulation of 4-(piperidine-1-sulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide have focused on improving its pharmacokinetic properties. Researchers have developed novel delivery systems, such as nanoparticle-based carriers, to enhance the compound's bioavailability and target specificity. These innovations are expected to translate into improved therapeutic outcomes in clinical settings.

In conclusion, 851095-73-3 represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable asset in the search for new treatments for cancer and inflammatory diseases. Ongoing research aims to explore its full therapeutic potential and address any challenges related to its clinical translation. This briefing underscores the importance of continued investment in the study of this compound to unlock its benefits for patients worldwide.